![molecular formula C15H12N2O5S B2926912 [2-Oxo-2-[2-(thiophene-2-carbonyl)hydrazinyl]ethyl] 4-formylbenzoate CAS No. 805257-41-4](/img/structure/B2926912.png)
[2-Oxo-2-[2-(thiophene-2-carbonyl)hydrazinyl]ethyl] 4-formylbenzoate
Overview
Description
The compound is a complex organic molecule that contains a thiophene ring, a hydrazine group, and a benzoate group . Thiophene is a five-membered ring with four carbon atoms and one sulfur atom . Hydrazine groups are composed of two nitrogen atoms and are often involved in reactions that form or break nitrogen-nitrogen bonds . Benzoate is a carboxylate ester group attached to a benzene ring .
Molecular Structure Analysis
The molecular structure of the compound would be determined by the arrangement of these groups in the molecule. The thiophene ring, hydrazine group, and benzoate group would each contribute to the overall structure of the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The thiophene ring might undergo electrophilic aromatic substitution reactions, while the hydrazine group could participate in reactions involving nitrogen-nitrogen bond formation or cleavage .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the thiophene ring might make the compound aromatic and relatively stable, while the hydrazine group could make it more reactive .Scientific Research Applications
Antimicrobial Activity
Thiophene derivatives have been studied for their antimicrobial properties. For instance, compounds similar to the one you mentioned have been tested against strains like Aspergillus niger and Candida albicans, showing potential as antifungal agents .
Antioxidant Properties
These compounds may also exhibit antioxidant activities, which are crucial in protecting cells from oxidative stress and could be applied in research related to aging and chronic diseases .
Medicinal Chemistry
Thiophene-based analogs are of significant interest in medicinal chemistry for developing compounds with diverse biological effects, which could include anti-inflammatory, anticancer, or neuroprotective properties .
Anticancer Agents
Specific thiophene derivatives are used as raw materials in synthesizing anticancer agents, suggesting that your compound could potentially be explored for similar applications .
Anti-atherosclerotic Agents
Similarly, some thiophene compounds are precursors for anti-atherosclerotic agents, indicating a possible research avenue for cardiovascular diseases .
Metal Complexing Agents
Thiophene derivatives can act as metal complexing agents, which could have applications in environmental chemistry or materials science for removing heavy metals from waste streams or creating new materials .
Future Directions
properties
IUPAC Name |
[2-oxo-2-[2-(thiophene-2-carbonyl)hydrazinyl]ethyl] 4-formylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O5S/c18-8-10-3-5-11(6-4-10)15(21)22-9-13(19)16-17-14(20)12-2-1-7-23-12/h1-8H,9H2,(H,16,19)(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JERJYOWESFSIAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NNC(=O)COC(=O)C2=CC=C(C=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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